Cas no 1321518-05-1 (N,N-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-amine)

• Product name: N,N-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-amine
• CAS No: 1321518-05-1
• MF: C₁₃H₂₁BN₂O₂
• MW: 248.129043340683
• MDL: MFCD11878172
• CID: 2134189
• PubChem ID: 45786011

N,N-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-dimethylamino-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• N,N-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• 2-(DIMETHYLAMINO)PYRIDINE-4-BORONIC ACID PINACOL ESTER
• QKGTYOKKQHKHQB-UHFFFAOYSA-N
• MB10759
• N,N-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinamine
• DTXSID101142892
• EN300-396813
• D82629
• CS-0176946
• Z2044783628
• 2-(Dimethylamino)pyrimidin-4-boronic acid pinacol ester
• DA-26294
• MFCD11878172
• SCHEMBL14804515
• BS-15191
• 1321518-05-1
• AKOS015946981
• WCC51805
• N,N-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• N,N-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-amine

• MDL： MFCD11878172
• Inchi： 1S/C13H21BN2O2/c1-12(2)13(3,4)18-14(17-12)10-7-8-15-11(9-10)16(5)6/h7-9H,1-6H3
• InChI Key： QKGTYOKKQHKHQB-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C=2)N(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 248.1696081g/mol
• Monoisotopic Mass: 248.1696081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N,N-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-amine

Comprehensive Overview of N,N-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-amine (CAS No. 1321518-05-1)

The compound N,N-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-amine (CAS No. 1321518-05-1) is a boronic ester derivative with significant applications in organic synthesis, pharmaceutical research, and material science. Its unique structure, featuring a pyridine core and a dioxaborolane moiety, makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds. Researchers and industries are increasingly interested in this compound due to its versatility and efficiency in constructing complex molecular architectures.

In recent years, the demand for boron-containing compounds has surged, driven by their role in drug discovery and agrochemical development. The N,N-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-amine is particularly notable for its stability and reactivity, which are critical for high-yield synthetic processes. Its CAS No. 1321518-05-1 is frequently searched in academic and industrial databases, reflecting its importance in modern chemistry. This compound is also explored for its potential in photocatalysis and OLED materials, aligning with the growing interest in sustainable and energy-efficient technologies.

One of the key advantages of this compound is its compatibility with aqueous and aerobic conditions, which simplifies handling and reduces the need for stringent reaction environments. This feature is highly valued in green chemistry initiatives, where minimizing hazardous waste and improving safety are top priorities. Additionally, the pyridine-boronate structure offers opportunities for further functionalization, enabling the synthesis of diverse derivatives for targeted applications. As such, N,N-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-amine is a focal point in studies aiming to develop new biocompatible materials and catalysts.

The compound's relevance extends to the field of medicinal chemistry, where boronic acids and esters are investigated for their therapeutic potential. For instance, CAS No. 1321518-05-1 is being studied for its role in designing enzyme inhibitors and proteolysis-targeting chimeras (PROTACs), which are groundbreaking approaches in drug development. Its ability to form stable complexes with biomolecules makes it a promising candidate for targeted drug delivery systems. These applications are frequently discussed in scientific forums and publications, highlighting the compound's interdisciplinary significance.

From a commercial perspective, N,N-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-amine is available through specialized chemical suppliers, often with detailed technical data sheets to ensure proper usage. Researchers are advised to consult these resources for information on storage conditions, solubility, and handling precautions. The compound's CAS No. 1321518-05-1 serves as a unique identifier in global chemical inventories, facilitating seamless procurement and regulatory compliance. Its inclusion in high-profile research projects underscores its status as a high-value chemical building block.

In conclusion, N,N-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-amine (CAS No. 1321518-05-1) is a multifaceted compound with broad applications in synthetic chemistry, materials science, and pharmaceuticals. Its structural features and reactivity profile make it indispensable for advancing innovation in these fields. As research continues to uncover new uses for boron-based compounds, this molecule is poised to remain at the forefront of scientific and industrial progress.